Cas no 17768-36-4 (3-Hydroxy-1-adamantaneacetic Acid)

• Product Name: 3-Hydroxy-1-adamantaneacetic Acid
• CAS No: 17768-36-4
• MF: C₁₂H₁₈O₃
• MW: 210.269524097443
• MDL: MFCD00167797
• CID: 87890
• PubChem ID: 429307
• Update Time: 2025-08-05

3-Hydroxy-1-adamantaneacetic Acid Chemical and Physical Properties

Names and Identifiers

• 2-(3-Hydroxyadamantan-1-yl)acetic acid
• IFLAB-BB F3052-0016
• CHEMBRDG-BB 4013907
• AKOS BC-0174
• (3-HYDROXY-1-ADAMANTYL)ACETIC ACID
• 3-HYDROXYADAMANTANE-1-ACETIC ACID
• (3-Hydroxyadamantanyl)acetic acid
• 3-Hydroxy-1-adamantaneacetic Acid
• (3-Hydroxy-adamantan-1-yl)-acetic acid
• [1-(2-Fluoro-benzyl)-3-oxo-piperazin-2-yl]-acetic acid
• 2-(3-hydroxy-1-adamantyl)acetic acid
• 1-(Carboxymethyl)-3-hydroxyadamantane
• 3-carboxymethyl-1-adamantanol
• 3-Carboxymethyladamantan-1-ol
• 5-hydroxy-2-adamantyl acetic acid
• Nsc252898
• 1-Hydroxy-3-adamantaneacetic acid
• 1-Adamantaneacetic acid, 3-hydroxy-
• LABOTEST-BB LT00077093
• Tricyclo[3.3.1.13,7]decane-1-acetic acid, 3-hydroxy-
• 2-(3-hydroxyadamantanyl)acetic acid
• (3-hydroxytricyclo[3.3.1.1~3,7~]dec-1-yl)acetic acid
• 3-Hydroxy-1-(carboxymethyl)adamantane
• EN300-14225
• SR-01000389487
• 3-Hydroxy-1- adamantaneacetic acid
• (3-Hydroxytricyclo[3.3.1.1~3,7~]decan-1-yl)acetic acid
• DTXSID90330404
• AKOS016313886
• H1414
• SDCCGMLS-0064531.P001
• SCHEMBL1788313
• SCHEMBL15492493
• AE-641/02393056
• Oprea1_388510
• Enamine_000851
• 3-hydroxy-1-adamantylacetic acid
• HMS1396G15
• A881450
• Oprea1_592442
• DS-3615
• SY057155
• JFMDWSCOQLUOCZ-UHFFFAOYSA-N
• 3-Hydroxy-adamantan-1-yl)-acetic acid
• F3052-0016
• MFCD00167797
• NSC-252898
• VU0006436-2
• AKOS000264701
• Tricyclo[3.3.1.13, 3-hydroxy-
• Z56778851
• CHEMBL1977054
• Cambridge id 5156878
• SR-01000389487-1
• 2-(3-Hydroxyadamantan-1-yl)aceticacid
• CS-W015109
• 3-Hydroxy-1-Adamantane Acetic Acid
• 17768-36-4
• FT-0602243
• BBL010351
• STK500420
• DB-019104
• ALBB-007393
• 681-580-8

• MDL： MFCD00167797
• Inchi： 1S/C12H18O3/c13-10(14)6-11-2-8-1-9(3-11)5-12(15,4-8)7-11/h8-9,15H,1-7H2,(H,13,14)
• InChI Key： JFMDWSCOQLUOCZ-UHFFFAOYSA-N
• SMILES： OC12CC3CC(C1)CC(CC(=O)O)(C3)C2

Computed Properties

• Exact Mass: 210.12600
• Monoisotopic Mass: 210.126
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 296
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 1.6
• Topological Polar Surface Area: 57.5

Experimental Properties

• Color/Form: Uncertain
• Density: 1.329
• Melting Point: 123.0 to 128.0 deg-C
• Boiling Point: 375.3 °C at 760 mmHg
• Flash Point: 195 °C
• PSA: 57.53000
• LogP: 1.79240
• Solubility: Uncertain

3-Hydroxy-1-adamantaneacetic Acid Security Information

• Symbol:
• Prompt：warning
• Hazard Statement： H315-H319
• Warning Statement： P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Safety Instruction： 24/25
• Hazardous Material Identification：
• HazardClass：IRRITANT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Acids/Esters
• Solvents and Organic Chemicals Organic Compounds Hydrocarbons

Additional information on 3-Hydroxy-1-adamantaneacetic Acid

Comprehensive Overview of 3-Hydroxy-1-adamantaneacetic Acid (CAS No. 17768-36-4): Properties, Applications, and Research Insights

3-Hydroxy-1-adamantaneacetic Acid (CAS No. 17768-36-4) is a structurally unique adamantane derivative that has garnered significant attention in pharmaceutical and materials science research. This compound, characterized by its rigid adamantane backbone and functional carboxyl and hydroxyl groups, exhibits remarkable stability and bioactivity. Its molecular formula C12H18O3 and molecular weight 210.27 g/mol make it a versatile intermediate for synthesizing advanced drug candidates and specialty chemicals.

In recent years, the demand for adamantane-based compounds has surged due to their applications in drug discovery, particularly for neurodegenerative diseases like Alzheimer's and Parkinson's. Researchers are exploring 3-Hydroxy-1-adamantaneacetic Acid as a potential precursor for NMDA receptor modulators, a hot topic in neuroscience. Its ability to cross the blood-brain barrier (BBB) has also sparked interest in central nervous system (CNS) therapeutics, aligning with trending searches on "neuroprotective agents" and "BBB-penetrating molecules."

The compound's synthetic versatility is another key highlight. Its carboxylic acid group allows for easy derivatization, enabling the creation of esters, amides, and other derivatives with tailored properties. This feature is particularly valuable in medicinal chemistry, where structure-activity relationship (SAR) studies are critical. Laboratories frequently search for "adamantane acetic acid derivatives" or "hydroxy-adamantane synthesis," reflecting the growing interest in this niche.

From an industrial perspective, 3-Hydroxy-1-adamantaneacetic Acid is utilized in the development of high-performance polymers. Its rigid structure enhances thermal stability, making it suitable for engineering plastics and coatings. With the rise of sustainable materials, queries like "biodegradable adamantane polymers" have increased, positioning this compound as a candidate for green chemistry initiatives.

Analytical studies of CAS No. 17768-36-4 reveal excellent solubility in polar solvents (e.g., DMSO, methanol) and a melting point range of 160-165°C. These properties are frequently documented in patent literature, especially for formulations requiring precise physicochemical characteristics. The compound's chiral center at the 3-position also opens avenues for enantioselective synthesis, a trending subtopic in asymmetric catalysis.

Safety and regulatory profiles are equally important. While not classified as hazardous, proper handling of 3-Hydroxy-1-adamantaneacetic Acid is recommended, as with all fine chemicals. MSDS data indicates it requires standard laboratory precautions, addressing common user queries about "adamantane compound safety" and "storage conditions for carboxylic acids."

In conclusion, 3-Hydroxy-1-adamantaneacetic Acid (CAS No. 17768-36-4) represents a multifaceted compound bridging pharmaceutical innovation and advanced material science. Its alignment with current research trends—such as CNS drug development and sustainable polymers—ensures its continued relevance in scientific and industrial communities worldwide.